Ethyl 3-(2-fluorophenyl)-2-methyl-3-oxopropanoate

• Molecular Formula: C12H13FO3
• Molecular Weight: 224.23 g/mol
• IUPAC Name: ethyl 3-(2-fluorophenyl)-2-methyl-3-oxopropanoate
• InChI: InChI=1S/C12H13FO3/c1-3-16-12(15)8(2)11(14)9-6-4-5-7-10(9)13/h4-8H,3H2,1-2H3
• InChI Key: AMUKEHZXVTZDIW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)C(=O)C1=CC=CC=C1F

Description

Ethyl 3-(2-fluorophenyl)-2-methyl-3-oxopropanoate is a useful research compound. Its molecular formula is C12H13FO3 and its molecular weight is 224.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 3-(2-fluorophenyl)-3-oxopropanoate (4.2 g, 20 mmol) in DMF (30 mL) at 0° C. was added K2CO3 (3.87 g, 28 mmol) portionwise and the mixture was stirred for 30 minutes. After this time iodomethane (1.49 mL, 24 mmol) was added and the reaction mixture was allowed to warm to rt for 2 h. After this time the reaction was treated with 50 mL AcOH/water (5 mL AcOH/45 mL water). The mixture was extracted with EtOAc and the organic layer was washed with brine, dried over Mg2SO4, filtered and evaporated in vacuo to give ethyl 3-(2-fluorophenyl)-2-methyl-3-oxopropanoate. Observed some dimethyl product. Used as crude for the next step. Mass Spectrum (ESI) m/e=225 (M+1).